Cas no 1895978-57-0 (2-[(2-Chloro-5-pyrimidinyl)oxy]ethanamine)

• Product Name: 2-[(2-Chloro-5-pyrimidinyl)oxy]ethanamine
• CAS No: 1895978-57-0
• MF: C₆H₈ClN₃O
• MW: 173.600219726563
• CID: 5562975
• Update Time: 2025-10-30

2-[(2-Chloro-5-pyrimidinyl)oxy]ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Chloro-5-pyrimidinyl)oxy]ethanamine

• Inchi： 1S/C6H8ClN3O/c7-6-9-3-5(4-10-6)11-2-1-8/h3-4H,1-2,8H2
• InChI Key： XVSCKDNOJGAHHM-UHFFFAOYSA-N
• SMILES： C(N)COC1=CN=C(Cl)N=C1

Additional information on 2-[(2-Chloro-5-pyrimidinyl)oxy]ethanamine

Introduction to 2-[(2-Chloro-5-pyrimidinyl)oxy]ethanamine (CAS No. 1895978-57-0)

2-[(2-Chloro-5-pyrimidinyl)oxy]ethanamine (CAS No. 1895978-57-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-(2-Chloropyrimidin-5-yloxy)ethanamine, is characterized by its unique chemical structure and potential biological activities. The compound features a pyrimidine ring with a chlorine substituent and an ethanamine moiety, which collectively contribute to its distinct properties and potential therapeutic applications.

The chemical structure of 2-[(2-Chloro-5-pyrimidinyl)oxy]ethanamine consists of a pyrimidine ring, a chlorine atom at the 2-position, and an ethanamine group attached to the 5-position through an ether linkage. This arrangement provides the molecule with a combination of aromatic and amine functionalities, which are crucial for its interactions with biological targets. The presence of the chlorine atom introduces additional electronic effects, enhancing the compound's ability to form stable complexes with various biomolecules.

Recent studies have explored the potential of 2-[(2-Chloro-5-pyrimidinyl)oxy]ethanamine in various therapeutic areas. One notable area of research is its application as an antiviral agent. Preliminary in vitro studies have shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is thought to involve the inhibition of viral replication through interference with key viral enzymes or host cell receptors.

In addition to its antiviral properties, 2-[(2-Chloro-5-pyrimidinyl)oxy]ethanamine has been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by modulating the production of pro-inflammatory cytokines and chemokines. The exact molecular targets involved in this anti-inflammatory effect are still under investigation, but preliminary data suggest that it may interact with nuclear factor-kappa B (NF-κB) signaling pathways.

Another promising application of 2-[(2-Chloro-5-pyrimidinyl)oxy]ethanamine is in the treatment of neurodegenerative disorders. Neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, are characterized by progressive neuronal loss and cognitive decline. Research has shown that this compound can protect neurons from oxidative stress and promote neurogenesis, making it a potential candidate for the development of neuroprotective therapies. The mechanism by which it exerts these effects is likely multifaceted, involving antioxidant properties and modulation of signaling pathways associated with neuronal survival.

The pharmacokinetic properties of 2-[(2-Chloro-5-pyrimidinyl)oxy]ethanamine have also been studied to assess its suitability for therapeutic use. In animal models, this compound has demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and exhibits good bioavailability. The compound is metabolized primarily in the liver through cytochrome P450 enzymes, with metabolites being excreted via both renal and hepatic routes. These pharmacokinetic characteristics suggest that 2-[(2-Chloro-5-pyrimidinyl)oxy]ethanamine may be suitable for development as an oral medication.

Safety assessments have been conducted to evaluate the potential toxicological effects of 2-[(2-Chloro-5-pyrimidinyl)oxy]ethanamine. In vitro cytotoxicity studies using human cell lines have shown that this compound is generally well-tolerated at therapeutic concentrations. However, higher concentrations can induce cytotoxicity in certain cell types, highlighting the importance of dose optimization in clinical applications. In vivo toxicity studies in rodents have also demonstrated that this compound is safe at relevant doses, with no significant adverse effects observed on major organs or physiological parameters.

Despite these promising findings, further research is needed to fully elucidate the mechanisms of action and therapeutic potential of 2-[(2-Chloro-5-pyrimidinyl)oxy]ethanamine. Ongoing clinical trials are currently evaluating its efficacy and safety in human subjects for various indications, including viral infections, inflammatory diseases, and neurodegenerative disorders. These trials will provide critical data to support its advancement through the drug development pipeline.

In conclusion, 2-[(2-Chloro-5-pyrimidinyl)oxy]ethanamine (CAS No. 1895978-57-0) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more data become available from ongoing studies, this compound may pave the way for new treatments in various medical fields.